Cas no 2060028-09-1 (4-(3,4-dimethylcyclohexyl)aniline)

• Product Name: 4-(3,4-dimethylcyclohexyl)aniline
• CAS No: 2060028-09-1
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• MDL: MFCD30488406
• CID: 5173484
• PubChem ID: 137702193
• Update Time: 2025-05-26

4-(3,4-dimethylcyclohexyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(3,4-dimethylcyclohexyl)-
• 4-(3,4-dimethylcyclohexyl)aniline

• MDL： MFCD30488406
• Inchi： 1S/C14H21N/c1-10-3-4-13(9-11(10)2)12-5-7-14(15)8-6-12/h5-8,10-11,13H,3-4,9,15H2,1-2H3
• InChI Key： TZPLZCXAHCAOAH-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C2CCC(C)C(C)C2)C=C1

Additional information on 4-(3,4-dimethylcyclohexyl)aniline

Research Briefing on 4-(3,4-dimethylcyclohexyl)aniline (CAS: 2060028-09-1): Recent Advances and Applications in Chemical Biology and Medicine

4-(3,4-dimethylcyclohexyl)aniline (CAS: 2060028-09-1) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel pharmacologically active molecules. This research briefing aims to summarize the latest findings regarding the synthesis, biological activity, and potential therapeutic applications of this compound, drawing from peer-reviewed literature and industry reports published within the last two years.

The compound's unique structural features, including the dimethylcyclohexyl moiety and aniline group, make it a versatile building block for drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors, showing promising activity against several cancer cell lines. The researchers employed a structure-activity relationship (SAR) approach to optimize the compound's pharmacological properties, achieving significant improvements in both potency and selectivity.

In addition to its role in oncology, recent investigations have explored the potential of 4-(3,4-dimethylcyclohexyl)aniline in central nervous system (CNS) drug development. A preclinical study published in ACS Chemical Neuroscience (2024) reported that derivatives of this compound exhibited notable blood-brain barrier permeability and affinity for serotonin receptors, suggesting possible applications in the treatment of neurological disorders such as depression and anxiety.

The synthetic pathways for 4-(3,4-dimethylcyclohexyl)aniline have also seen significant advancements. A 2023 paper in Organic Process Research & Development described a novel catalytic hydrogenation method that improves yield and reduces byproduct formation compared to traditional approaches. This development is particularly relevant for industrial-scale production, addressing previous challenges in manufacturing efficiency.

From a safety and toxicological perspective, recent in vitro and in vivo studies have provided important insights. While the parent compound shows acceptable toxicity profiles in standard assays, researchers emphasize the need for careful evaluation of its derivatives, as structural modifications can significantly alter pharmacological and toxicological properties. Regulatory considerations for this compound class are currently under discussion by major pharmaceutical agencies.

Looking forward, the scientific community anticipates expanded applications of 4-(3,4-dimethylcyclohexyl)aniline in drug discovery. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, targeting indications ranging from inflammatory diseases to metabolic disorders. The compound's versatility and the growing body of research supporting its utility suggest it will remain an important focus of chemical biology research in the coming years.